2-((4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)methyl)-4-(furan-2-yl)thiazole

• IUPAC Name: 2-[[4-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperazin-1-yl]methyl]-4-(furan-2-yl)-1,3-thiazole
• InChI: InChI=1S/C20H21N3O5S2/c24-30(25,15-3-4-18-19(12-15)28-11-10-27-18)23-7-5-22(6-8-23)13-20-21-16(14-29-20)17-2-1-9-26-17/h1-4,9,12,14H,5-8,10-11,13H2
• InChI Key: QAXNVDSYUJXLQC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC(=CS2)C3=CC=CO3)S(=O)(=O)C4=CC5=C(C=C4)OCCO5
• Molecular Formula: C20H21N3O5S2
• Molecular Weight: 447.5 g/mol

Description

2-((4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)methyl)-4-(furan-2-yl)thiazole is a useful research compound. Its molecular formula is C20H21N3O5S2 and its molecular weight is 447.52. The purity is usually 95%.
BenchChem offers high-quality 2-((4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)methyl)-4-(furan-2-yl)thiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)methyl)-4-(furan-2-yl)thiazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Potential

Compounds with structural features similar to the queried chemical, particularly those incorporating elements like piperazine and thiazole, have shown promising anticancer activities. The anticancer evaluation of di- and trifunctional substituted 1,3-thiazoles, including derivatives with piperazine substituents, has been demonstrated through in vitro screenings across various cancer cell lines, such as lung, kidney, CNS, ovarian, prostate, breast cancer, epithelial cancer, leukemia, and melanoma. These studies underline the importance of these compounds in designing potential anticancer therapies (Turov, 2020).

Antimicrobial and Antifungal Applications

The synthesis and antimicrobial study of new fused thiazolo[3,2-b]triazine, triazolo[4,3-b]triazine, and 1,2,4-triazinone derivatives, including those with furan-2-yl groups, have been explored for their antimicrobial activity against various bacterial and fungal strains. Such studies highlight the potential of these compounds in addressing microbial resistance and developing new antimicrobial agents (El-Shehry, El‐Hag, & Ewies, 2020).

Enzyme Inhibition for Therapeutic Uses

Research into the enzyme inhibitory potential of sulfonamides with benzodioxane and acetamide moieties, closely related to the chemical structure , indicates significant inhibition against enzymes like α-glucosidase and acetylcholinesterase. These findings are crucial for developing treatments for conditions such as diabetes and Alzheimer's disease, showcasing the versatility of these compounds in therapeutic applications (Abbasi et al., 2019).